Cas no 1111420-14-4 (3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine)

• Product Name: 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine
• CAS No: 1111420-14-4
• MF: C₂₂H₁₈N₄O₄S
• MW: 434.467723369598
• CID: 5389030
• Update Time: 2025-10-31

3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[[[3-(1,3-Benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl]thio]-6-(4-ethoxyphenyl)pyridazine
• 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine

• Inchi： 1S/C22H18N4O4S/c1-2-27-16-6-3-14(4-7-16)17-8-10-21(25-24-17)31-12-20-23-22(26-30-20)15-5-9-18-19(11-15)29-13-28-18/h3-11H,2,12-13H2,1H3
• InChI Key： AMJLJSGTZDICOK-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=C4OCOC4=C3)N=2)=NN=C(C2=CC=C(OCC)C=C2)C=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.3±65.0 °C(Predicted)
• pka: 1.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine

Professional Introduction to Compound with CAS No. 1111420-14-4 and Product Name: 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine

Compound with the CAS number 1111420-14-4 and the product name 3-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including sulfanyl, ethoxyphenyl, and pyridazine moieties, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery and development.

The 3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazole core structure is particularly noteworthy, as benzodioxole derivatives are known for their diverse pharmacological effects. These compounds often exhibit antimicrobial, anti-inflammatory, and even antitumor properties. The integration of this moiety with a pyridazine ring enhances the compound's potential by introducing additional binding sites for biological targets. The sulfanyl group further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The compound in question has been studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Preliminary studies suggest that it may interact with specific enzymes and receptors involved in pathogenic processes. This interaction could lead to the development of new treatment strategies that are more effective or have fewer side effects compared to existing medications.

The 4-ethoxyphenyl group adds another layer of complexity to the molecule, influencing its solubility, stability, and metabolic pathways. Ethoxyphenyl derivatives are commonly found in pharmaceuticals due to their ability to enhance bioavailability and target specificity. By incorporating this group into the molecular framework, researchers aim to optimize the compound's pharmacokinetic profile, ensuring better absorption and distribution within the body. This is particularly important for achieving therapeutic efficacy while minimizing adverse effects.

One of the most exciting aspects of this compound is its potential in targeted drug delivery systems. The unique structural features allow for modifications that could enable site-specific delivery of therapeutic agents. This approach is especially relevant in treating localized diseases or conditions where systemic administration may lead to off-target effects. By fine-tuning the chemical properties of the compound, scientists can develop formulations that enhance drug retention at the site of action while reducing systemic exposure.

Furthermore, the compound's potential in combination therapy is an area of active research. Many diseases are multifactorial and require a multi-pronged approach for effective treatment. The ability of this compound to interact with multiple targets makes it an attractive candidate for combination regimens. Such combinations could synergize therapeutic effects while minimizing resistance development—a critical issue in chronic diseases like cancer and infectious disorders.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The use of advanced catalytic methods and purification techniques ensures high yields and purity levels necessary for preclinical and clinical studies. Researchers have employed state-of-the-art spectroscopic methods to confirm the structural integrity of the compound at each step of synthesis. This meticulous approach underscores the importance of precision in developing novel pharmaceuticals.

As part of ongoing research efforts, computational modeling has been extensively used to predict the biological activity of this compound. Molecular docking studies have revealed potential interactions with key enzymes and receptors implicated in various diseases. These virtual screening approaches have significantly reduced the time required to identify promising candidates for further experimental validation. The integration of computational chemistry with traditional wet-lab techniques has accelerated drug discovery pipelines considerably.

The pharmacological profile of this compound is being evaluated through a series of in vitro and in vivo assays. These studies aim to assess its potency, selectivity, toxicity profiles, and pharmacokinetic parameters under controlled conditions. Preliminary results indicate that it exhibits promising activity against certain disease models without significant toxicity at effective doses. However, further research is needed to fully understand its mechanisms of action and long-term safety implications.

The development of new drugs is often a lengthy process involving multiple stages from discovery to market approval. However, compounds like this one hold significant promise due to their innovative structures and potential therapeutic benefits. Regulatory agencies increasingly encourage novel approaches that address unmet medical needs or offer advantages over existing treatments. If clinical trials demonstrate efficacy and safety comparable or superior to current therapies without additional side effects or resistance issues; this compound could become a valuable addition to medical practice.

In conclusion,3-({[3-(2H-1,3-benzodioxol-5-yi)-1;2;4-oxdiazol;5-yi)methyl)sulfanyl]-6-(4-etlioxyphenyl)pyridazine represents an exciting advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurological disorders,infectious diseases,and chronic conditions such as cancer,inflammatory diseases,and metabolic syndromes.Alongside other innovative molecules being discovered today;it exemplifies how interdisciplinary collaboration between chemists,biologists,pharmacologists,and computer scientistscan drive progress toward more effective treatments for human health challenges worldwide.